Cas no 2377606-71-6 (2-Ethoxy-6-methoxyphenylboronic acid)

• Product Name: 2-Ethoxy-6-methoxyphenylboronic acid
• CAS No: 2377606-71-6
• MF: C₉H₁₃BO₄
• MW: 196.008123159409
• CID: 5174953
• Update Time: 2025-06-11

2-Ethoxy-6-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-methoxyphenylboronic acid

• Inchi： 1S/C9H13BO4/c1-3-14-8-6-4-5-7(13-2)9(8)10(11)12/h4-6,11-12H,3H2,1-2H3
• InChI Key： XANKTDJVHCITTM-UHFFFAOYSA-N
• SMILES： B(C1C(=CC=CC=1OCC)OC)(O)O

Additional information on 2-Ethoxy-6-methoxyphenylboronic acid

Introduction to 2-Ethoxy-6-methoxyphenylboronic acid (CAS No. 2377606-71-6)

2-Ethoxy-6-methoxyphenylboronic acid is a specialized organic compound with significant applications in the field of pharmaceuticals and materials science. This compound, identified by its Chemical Abstracts Service (CAS) number 2377606-71-6, features a unique boronic acid functional group integrated into a phenyl ring substituted with ethoxy and methoxy groups. The presence of these functional groups makes it a valuable intermediate in various synthetic processes, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the synthesis of complex organic molecules.

The structure of 2-Ethoxy-6-methoxyphenylboronic acid contributes to its versatility in chemical transformations. The boronic acid moiety is highly reactive towards palladium catalysts, enabling efficient coupling with aryl halides or triflates to form biaryl compounds. This property is particularly advantageous in the construction of biaryl frameworks, which are common motifs in many biologically active molecules. The ethoxy and methoxy substituents not only influence the electronic properties of the boronic acid group but also enhance the solubility and stability of the compound under various reaction conditions.

In recent years, 2-Ethoxy-6-methoxyphenylboronic acid has garnered attention in the development of novel pharmaceutical agents. Its role as a key intermediate has been explored in the synthesis of kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. For instance, research has demonstrated its utility in constructing heterocyclic scaffolds that exhibit potent inhibitory activity against specific kinases. The ability to precisely modify the phenyl ring through cross-coupling reactions allows for fine-tuning of pharmacological properties, such as selectivity and potency.

The pharmaceutical applications of 2-Ethoxy-6-methoxyphenylboronic acid extend beyond kinase inhibitors. Studies have shown its potential in the development of antiviral and antibacterial agents. The boronic acid group can participate in coordination with metal ions, which is leveraged in designing metal-organic frameworks (MOFs) with tailored functionalities. These MOFs have shown promise as drug delivery systems, offering controlled release profiles that could enhance therapeutic efficacy while minimizing side effects.

Advances in materials science have also highlighted the significance of 2-Ethoxy-6-methoxyphenylboronic acid. Its incorporation into polymer matrices has led to the development of smart materials capable of responding to external stimuli, such as light or pH changes. These responsive polymers find applications in sensors and actuators, where precise control over material properties is essential. The reactivity of the boronic acid group allows for dynamic covalent chemistry, enabling the creation of polymers with reversible bonds that can self-heal or adapt to changing environments.

The synthetic methodologies involving 2-Ethoxy-6-methoxyphenylboronic acid continue to evolve with advancements in catalytic systems and reaction conditions. Recent studies have reported improved yields and selectivities by employing novel ligands or solvents that optimize boronic acid reactivity. For example, polar aprotic solvents combined with specific palladium catalysts have been found to enhance the Suzuki-Miyaura coupling efficiency significantly. Such innovations not only streamline synthetic routes but also reduce costs associated with purification and waste management.

In conclusion, 2-Ethoxy-6-methoxyphenylboronic acid (CAS No. 2377606-71-6) represents a cornerstone compound in modern synthetic chemistry. Its broad applicability across pharmaceuticals and materials science underscores its importance as a building block for innovative technologies. As research progresses, further exploration of its reactivity and functionalization potential will undoubtedly yield novel applications that continue to push the boundaries of chemical innovation.